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Introduction

Peroxybenzoyl nitrate (PBzN), a member of the peroxyacyl nitrate (PAN) family of
compounds, is a significant secondary pollutant in the troposphere. Formed from the
photochemical oxidation of aromatic hydrocarbons in the presence of nitrogen oxides, PBzN is
a potent eye irritant and a key indicator of photochemical smog.[1][2][3] Its thermal stability
allows for the long-range transport of nitrogen oxides in the atmosphere, influencing regional
and global air quality.[2][3] This technical guide provides a comprehensive overview of the
chemical and physical properties, experimental protocols, and atmospheric chemistry of
peroxybenzoyl nitrate.

Chemical and Physical Properties

Peroxybenzoyl nitrate is a thermally unstable organic nitrate.[2] While extensive experimental
data on its physical properties is limited, several key parameters have been reported or
predicted.
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Property Value Source
Molecular Formula C7HsNOs [415]
Molecular Weight 183.12 g/mol [41[5]
CAS Number 32368-69-7 [4][5]
Melting Point <-20°C [6]
Boiling Point (Predicted) 278.7 £ 23.0 °C [6]
Density (Predicted) 1.409 + 0.06 g/cm3 [6]
Structure:

Molecular structure of peroxybenzoyl nitrate.

Experimental Protocols
Synthesis of Peroxybenzoyl Nitrate

Peroxybenzoyl nitrate is typically synthesized in the gas phase through the photochemical
reaction of benzaldehyde and nitrogen dioxide in the presence of air or oxygen. While a
detailed, standardized protocol is not readily available in the literature, the general procedure
involves the irradiation of a mixture of the reactants in a reaction chamber.

General Laboratory-Scale Gas-Phase Synthesis:

A common method for the laboratory synthesis of peroxyacyl nitrates involves the photolysis of
a precursor mixture in a smog chamber or a large-volume glass reactor.[7]

e Reactants:
o Benzaldehyde (CeHsCHO)
o Nitrogen dioxide (NOz2) or a precursor such as isopropyl nitrite.[7]
o Purified air or a mixture of nitrogen and oxygen.

e Apparatus:
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o Photochemical reaction chamber (e.g., made of Teflon film or glass) equipped with UV
lamps (e.g., blacklights).

o Gas handling system for metering and introducing reactants.

o Monitoring instruments such as Fourier Transform Infrared (FTIR) spectroscopy or Gas
Chromatography with Electron Capture Detection (GC-ECD) to follow the reaction
progress.[1][8]

e Procedure (lllustrative):
o The reaction chamber is first flushed with purified air.
o A known concentration of benzaldehyde is introduced into the chamber.
o Nitrogen dioxide is then added to the chamber.

o The mixture is irradiated with UV lamps to initiate the photochemical reaction. The
formation of PBzN is monitored by a suitable analytical technique.

o The product is a dilute gaseous mixture of PBzN in air, which can be used for further
studies or trapped for analysis.

An alternative analytical procedure involves the conversion of PBzN to methyl benzoate by
trapping in a basic methanol solution, followed by quantification using Gas Chromatography-
Flame lonization Detection (GC-FID).[1]

Handling and Safety Precautions

Peroxybenzoyl nitrate, like other organic peroxides and nitrates, is a potentially hazardous
material and should be handled with appropriate safety precautions.

e General Handling:

o Work in a well-ventilated area, preferably in a laboratory chemical hood, to avoid inhalation
of vapors.[9][10]
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o Use appropriate personal protective equipment (PPE), including safety goggles, gloves
(e.g., nitrile), and a lab coat.[11]

o Avoid contact with skin and eyes.[11]

o Handle as a potential explosive, sensitive to heat, friction, and shock.[10][11][12]

o Storage:
o Due to its thermal instability, PBzN is typically generated in situ for immediate use.
o If storage is necessary, it should be kept at low temperatures in a diluted form.[12]

o Store away from heat, light, and incompatible materials such as reducing agents and
strong acids.[10]

e Disposal:

o Dispose of waste containing PBzN in accordance with local, state, and federal regulations
for hazardous materials.

Spectral Data

Detailed experimental spectra for pure peroxybenzoyl nitrate are scarce in the public domain.
However, characterization is typically performed using spectroscopic methods, and data for the
broader class of peroxyacyl nitrates can provide valuable insights.

« Infrared (IR) Spectroscopy: FTIR spectroscopy is a primary tool for the detection and
quantification of PANs in the atmosphere and in laboratory studies.[8][13] The IR spectrum of
a PAN molecule is characterized by strong absorption bands corresponding to the -OONO2
group. For peroxyacetyl nitrate (PAN), the most abundant atmospheric PAN, characteristic
absorption bands are observed around 795, 1160, 1300, and 1740 cm~2. It is expected that
PBzN would exhibit similar characteristic bands for the peroxy-nitrate functional group, in
addition to bands associated with the benzoyl group.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Due to its instability, obtaining high-
resolution NMR spectra of pure PBzN is challenging. Predicted chemical shifts can be
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estimated based on the structure, but experimental verification is needed. For reference, *H
and 3C NMR data for related compounds like benzaldehyde are well-documented.

Mass Spectrometry (MS): Mass spectrometry, particularly chemical ionization mass
spectrometry (CIMS), is a sensitive technique for the detection of PANs.[7][14] In thermal
dissociation-CIMS (TD-CIMS), the PAN molecule is thermally dissociated to the
corresponding peroxyacyl radical and NOz, and the radical is then detected.[7] The
fragmentation pattern in electron ionization mass spectrometry would likely show fragments
corresponding to the benzoyl cation (m/z 105) and other fragments resulting from the loss of
the peroxy-nitrate group.

Atmospheric Chemistry and Reaction Pathways

Peroxybenzoyl nitrate is a secondary pollutant formed in the troposphere through a series of
photochemical reactions.

Formation of Peroxybenzoyl Nitrate

The formation of PBzN is initiated by the oxidation of aromatic hydrocarbons, such as toluene,
which produces benzaldehyde as an intermediate. The subsequent reactions are as follows:

e Initiation: The hydroxyl radical (*OH), a key atmospheric oxidant, attacks benzaldehyde,
abstracting the aldehydic hydrogen to form a benzoyl radical (CsHsC=0).

CsHsCHO + sOH — CeHsC=0 + H20

Peroxy Radical Formation: The benzoyl radical rapidly reacts with molecular oxygen (O2) to
form the benzoylperoxy radical (CeHsC(O)OOe).

CeHsC=0 + O2 -~ CsHsC(O)O0-

PBzN Formation: The benzoylperoxy radical then combines with nitrogen dioxide (NO2) in a
reversible reaction to form peroxybenzoyl nitrate.

CeHsC(0)O0s + NO2z = CsHsC(O)OONO:
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Formation pathway of peroxybenzoyl nitrate.

Atmospheric Decomposition of Peroxybenzoyl Nitrate

The primary sink for PBzN in the lower atmosphere is thermal decomposition. This reaction is
highly temperature-dependent, with the lifetime of PBzN decreasing significantly as
temperature increases.[3][15]

CeHsC(0)OONO:2 = CsHsC(0)O0s + NO2

The decomposition of PBzN releases the benzoylperoxy radical and NOz, which can then
participate in other atmospheric reactions, including the formation of ozone. This reversible
reaction allows PBzN to act as a reservoir for NOx, transporting it over long distances to remote
areas where it can then be released and contribute to ozone production.[3]
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Decomposition and atmospheric impact of PBzN.
Conclusion

Peroxybenzoyl nitrate is a complex and important molecule in atmospheric chemistry. Its
formation, transport, and decomposition play a crucial role in the distribution of nitrogen oxides
and the production of photochemical smog. This guide has summarized the key chemical and
physical properties of PBzN, provided an overview of its synthesis and handling, and detailed
its atmospheric reaction pathways. Further research to obtain high-resolution experimental data
for pure PBzN will be invaluable for a more complete understanding of this environmentally

significant compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.tandfonline.com/doi/pdf/10.1080/00022470.1973.10469877
https://grokipedia.com/page/Peroxyacyl_nitrates
https://en.wikipedia.org/wiki/Peroxyacyl_nitrates
https://web.pdx.edu/~lutzr/NMR_chmshfts.pdf
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/17005224
https://espo.nasa.gov/oracles/content/Characterization_of_a_thermal_decomposition_chemical_ionization_mass_spectrometer_for_the
https://espo.nasa.gov/oracles/content/Characterization_of_a_thermal_decomposition_chemical_ionization_mass_spectrometer_for_the
https://espo.nasa.gov/oracles/content/Characterization_of_a_thermal_decomposition_chemical_ionization_mass_spectrometer_for_the
https://acp.copernicus.org/articles/11/6529/2011/acp-11-6529-2011.pdf
https://online.ucpress.edu/elementa/article/9/1/00027/118497/First-retrievals-of-peroxyacetyl-nitrate-PAN-from
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.labmanager.com/precautions-to-take-with-peroxide-forming-materials-19441
https://www.labmanager.com/precautions-to-take-with-peroxide-forming-materials-19441
https://ehs.yale.edu/sites/default/files/files/organic-peroxides-sop.pdf
https://www.ohio.edu/finance-administration/safety/laboratory-safety/peroxide
https://www.researchgate.net/publication/261012966_FTIR_Spectroscopy_of_the_Atmosphere_I_Principles_and_Methods
https://acp.copernicus.org/articles/13/1129/2013/acp-13-1129-2013.pdf
https://www.researchgate.net/publication/264406728_ChemInform_Abstract_Thermal_Decomposition_of_Peroxyacetyl_Nitrate_and_Reactions_of_Acetyl_Peroxy_Radicals_with_NO_and_NO2_Over_the_Temperature_Range_283-313_K
https://www.benchchem.com/product/b1219819#chemical-and-physical-properties-of-peroxybenzoyl-nitrate
https://www.benchchem.com/product/b1219819#chemical-and-physical-properties-of-peroxybenzoyl-nitrate
https://www.benchchem.com/product/b1219819#chemical-and-physical-properties-of-peroxybenzoyl-nitrate
https://www.benchchem.com/product/b1219819#chemical-and-physical-properties-of-peroxybenzoyl-nitrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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